Cas no 14979-11-4 (Dimethyl sulfonazo lll (Technical Grade))

Dimethyl sulfonazo III (Technical Grade) is a sulfonated azo dye commonly employed as a metallochromic indicator in analytical chemistry, particularly for complexometric titrations involving calcium and other divalent metal ions. Its high selectivity and sensitivity to metal ions make it valuable in quantitative analysis, especially in water hardness testing and biochemical applications. The technical grade variant is optimized for industrial and laboratory use, offering consistent performance in harsh chemical environments. Its stability in aqueous solutions and distinct color transition at endpoint detection enhance precision in titration methods. The compound is typically supplied with controlled impurities to ensure reliable results in technical applications.

Dimethyl sulfonazo lll (Technical Grade) structure

14979-11-4 structure

Product Name:Dimethyl sulfonazo lll (Technical Grade)

CAS No:14979-11-4

MF:C₂₄H₂₀N₄O₁₄S₄

MW:716.694001197815

MDL:MFCD29050157

CID:163042

PubChem ID:87563102

Update Time:2025-05-28

Dimethyl sulfonazo lll (Technical Grade) Chemical and Physical Properties

Names and Identifiers

- 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-
- Dimethylsulfonazo III [Spectrophotometric reagent for alkaline earth metals and indicator for the precipitation titration of SO4 with Ba]
- (3Z,6E)-3,6-bis[(4-methyl-2-sulfophenyl)hydrazono]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonic acid
- Dimethylsulfonazo III
- 2,7-Bis[(4-methyl-2-sulfophenyl)azo]-1,8-dihydroxynaphthalene-3,6-disulfonic Acid
- 2,7-Bis(2-sulfo-p-tolylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic Acid
- dimethylsulfonazo
- 2,7-Naphthalenesulfonic acid,4,5-dihydroxy-3,6-bis[(4-methyl-2-sulfophenyl)azo]-
- Einecs 239-057-3
- DIMETHYLSULFONAZO 3
- METHYLSULFONAZO III
- Dimethyl sulfonazo lll
- DimethylsulfonazoIIIDAL
- DIMETHYLSULFONAZO III TITRATION INDI- &
- 2,7-BIS(4-METHYL-2-SULFONYLAZO)-CHROMOTROPIC ACID
- 2,7-BIS(4-METHYL-2-SULFOPHENYLAZO)CHROMOTROPIC ACID
- Dimethylsulfonazo III DAL
- 4,5-Dihydroxy-3,6-bis((4-methyl-2-sulphophenyl)azo)naphthalene-2,7-disulphonic acid
- 4,5-Dihydroxy-3,6-bis((4-methyl-2-sulfophenyl)diazenyl)naphthalene-2,7-disulfonic acid
- DTXSID601124215
- HY-W110917
- CS-0169101
- D88561
- SCHEMBL8086685
- 14979-11-4
- 4,5-dihydroxy-3,6-bis[(4-methyl-2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid
- 4,5-Dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-2,7-naphthalenedisulfonic acid
- NS00052410
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-
- Dimethylsulfonazo iii[spectrophotometric reagent for alkaline earth metals and indicator for the precipitation titration of so4 with ba]
- (3Z,6E)-3,6-BIS[2-(4-METHYL-2-SULFOPHENYL)HYDRAZIN-1-YLIDENE]-4,5-DIOXONAPHTHALENE-2,7-DISULFONIC ACID
- KVJXQZRHQQUTSM-UHFFFAOYSA-N
- 4-hydroxy-6-[2-(4-methyl-2-sulfophenyl)diazen-1-yl]-3-[2-(4-methyl-2-sulfophenyl)hydrazin-1-ylidene]-5-oxonaphthalene-2,7-disulfonic acid
- A5008
- 2,7-Naphthalenedisulfonic acid, 3,6-bis(4-methyl-2-sulfophenylazo)-4,5-dihydroxy-
- Dimethyl sulfonazo lll (Technical Grade)
- MDL： MFCD29050157
- Inchi： 1S/C24H20N4O14S4/c1-11-3-5-14(16(7-11)43(31,32)33)25-27-21-18(45(37,38)39)9-13-10-19(46(40,41)42)22(24(30)20(13)23(21)29)28-26-15-6-4-12(2)8-17(15)44(34,35)36/h3-10,29-30H,1-2H3,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
- InChI Key： KVJXQZRHQQUTSM-NBHCHVEOSA-N
- SMILES： S(C1C(=C(C2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC(C)=CC=1S(=O)(=O)O)O)O)/N=N/C1C=CC(C)=CC=1S(=O)(=O)O)(=O)(=O)O

Computed Properties

Exact Mass: 715.98588602g/mol
Monoisotopic Mass: 715.98588602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 46
Rotatable Bond Count: 8
Complexity: 1920
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 54
XLogP3: nothing
Topological Polar Surface Area: 341Å²

Experimental Properties

Color/Form: Not determined
Solubility: Not determined

Dimethyl sulfonazo lll (Technical Grade) Pricemore >>

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